Cas no 1414357-61-1 (3-iodo-2H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 3-iodo-2H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1414357-61-1
• MF: C₅H₃IN₄
• MW: 246.008591890335
• CID: 4727251
• Update Time: 2023-11-20

3-iodo-2H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-1H-pyrazolo[3,4-d]pyrimidine
• LUSJXEMIZFYDSZ-UHFFFAOYSA-N
• FCH1564118
• AX8219964
• 3-iodo-2H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C5H3IN4/c6-4-3-1-7-2-8-5(3)10-9-4/h1-2H,(H,7,8,9,10)
• InChI Key： LUSJXEMIZFYDSZ-UHFFFAOYSA-N
• SMILES： IC1=C2C=NC=NC2=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Topological Polar Surface Area: 54.5